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Compound of Interest

Compound Name: Gly-Pro-AMC

Cat. No.: B1659700 Get Quote

This guide provides a comprehensive overview of the alternative names and synonyms for the

fluorogenic substrate Gly-Pro-AMC. It is intended for researchers, scientists, and professionals

in drug development who utilize this compound in assays for dipeptidyl peptidase IV (DPP-IV)

and other proline-specific peptidases.

Introduction to Gly-Pro-AMC
Gly-Pro-AMC is a highly sensitive fluorogenic substrate used to detect the activity of dipeptidyl

peptidase IV (DPP-IV/CD26), an enzyme implicated in various physiological processes,

including glucose metabolism.[1] DPP-IV is a therapeutic target for type II diabetes, and

inhibitors of this enzyme are of significant clinical interest.[1] The substrate itself is a dipeptide,

Glycyl-proline, conjugated to a fluorescent reporter, 7-amino-4-methylcoumarin (AMC).[2][3][4]

When the amide bond between the proline residue and the AMC is cleaved by an active

enzyme, the highly fluorescent AMC is released, allowing for quantitative measurement of

enzyme activity.

Alternative Names and Synonyms
The compound is referenced by a variety of names in literature, databases, and commercial

catalogs. These can be categorized into several groups: full chemical names, common

abbreviations, and salt forms. Understanding these variations is crucial for comprehensive

literature searches and accurate product sourcing.

Table 1: Chemical Names and Synonyms for Gly-Pro-AMC
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Category Name/Synonym Notes

Full Chemical Name
Glycyl-L-proline 7-amido-4-

methylcoumarin[2][5]

Describes the complete

chemical structure.

Glycyl-N-(4-methyl-2-oxo-2H-

1-benzopyran-7-yl)-L-

prolinamide[2]

A more formal, systematic

chemical name.

(2S)-1-(2-aminoacetyl)-N-(4-

methyl-2-oxochromen-7-

yl)pyrrolidine-2-carboxamide[5]

The IUPAC (International

Union of Pure and Applied

Chemistry) name.

Common Abbreviations H-Gly-Pro-AMC[3][5]

The "H-" prefix indicates a free

amine at the N-terminus of

glycine.

GP-AMC[2]

A shortened version of the

peptide sequence linked to

AMC.

Gly-Pro-MCA[6]

MCA (4-methylcoumaryl-7-

amide) is used

interchangeably with AMC.

Salt Forms Gly-Pro-AMC hydrobromide[7]
The hydrobromide salt form of

the compound.

H-Gly-Pro-AMC HBr[3][5][8][9]
Abbreviation for the

hydrobromide salt.

Glycyl-L-proline 7-amido-4-

methylcoumarin

hydrobromide[5]

The full chemical name of the

hydrobromide salt.

CAS Registry Number 115035-46-6[2][5]

The unique identifier assigned

by the Chemical Abstracts

Service.

Related but Distinct Compounds
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It is important to distinguish Gly-Pro-AMC from related substrates that may have similar

components but different applications. These often include N-terminal protecting groups or

different peptide sequences.

Table 2: Related Fluorogenic Substrates

Compound Name
Key Difference
from Gly-Pro-AMC

Primary Enzyme
Target(s)

CAS Number

Z-Gly-Pro-AMC

N-terminus is

protected by a

carboxybenzyl (Z)

group.

Prolyl

endopeptidase[10][11]
68542-93-8[12]

Suc-Gly-Pro-Leu-Gly-

Pro-AMC

A longer peptide chain

with a succinyl (Suc)

group.

Thimet

oligopeptidase, Prolyl

endopeptidase[13]

Not readily available

Tos-Gly-Pro-Arg-AMC

Different peptide

sequence with a tosyl

(Tos) group.

Thrombin 117961-27-0

Boc-Ala-Gly-Pro-Arg-

AMC

Different peptide

sequence with a Boc

protecting group.

Serine proteases[14] 118850-78-5[14]

Experimental and Methodological Context
The selection of a specific substrate name or form often depends on the experimental context.

The hydrobromide salt is frequently used due to its improved solubility and stability in aqueous

buffers used for enzyme assays.[2][3] The unprotected form, H-Gly-Pro-AMC, is the active

substrate that directly interacts with the enzyme's active site.

The enzymatic reaction is the core of the assay. The workflow illustrates how Gly-Pro-AMC is

processed by DPP-IV to produce a fluorescent signal.
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Enzymatic Cleavage of Gly-Pro-AMC

Gly-Pro-AMC (Substrate)
Non-fluorescent

DPP-IV (Enzyme)

 Binding 

Gly-Pro (Dipeptide)

 Cleavage 

AMC (7-Amino-4-methylcoumarin)
Highly Fluorescent

 Release 

Click to download full resolution via product page

Caption: Workflow of DPP-IV enzymatic activity on Gly-Pro-AMC.

DPP-IV plays a role in glucose homeostasis by cleaving incretin hormones like GLP-1. An

assay using Gly-Pro-AMC can be used to screen for DPP-IV inhibitors, which would potentiate

the effects of these hormones.
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DPP-IV Inhibition Pathway
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Caption: Role of DPP-IV and its inhibition in GLP-1 signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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